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Compound of Interest

Compound Name: Heptane-1-13C
CAS No.: 75560-45-1
Cat. No.: B1627126

Get Quote

Executive Summary & Core Directive

Heptane-1-13C is a stable isotope-labeled solvent used primarily as an internal standard in
mass spectrometry (MS) and NMR spectroscopy. While chemically identical to natural heptane,
its high economic value and specific isotopic labeling require a disposal protocol that prevents
both regulatory non-compliance and accidental loss of valuable material.

The Core Directive: Treat Heptane-1-13C as a Class 3 Flammable Liquid and a Non-
Halogenated Organic Solvent. Unless explicitly mixed with radiolabels (e.g.,

Cor
H), it is NOT radioactive waste.

Critical Distinctions: Isotopic vs. Radioactive

Before initiating disposal, you must validate the isotopic nature of the waste.[1] Confusion
between Carbon-13 (Stable) and Carbon-14 (Radioactive) is a frequent cause of costly mixed-
waste errors.
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Carbon-13 ( Carbon-14 (
Feature
C) C)
Radioactive (
Radioactivity None (Stable)
-emitter)
Half-life 5,730 years
Disposal Stream Chemical Waste (RCRA) Radioactive Waste (RAM)
Regulatory Body EPA/ Local EHS NRC / Agreement State

Warning: If Heptane-1-13C has been used in a workflow containing other radioactive tracers, it

must be managed as Mixed Waste. If used alone, it is standard chemical waste.

Hazard Identification & Regulatory Classification

Heptane-1-13C poses the same physicochemical hazards as unlabeled n-heptane. It is a
volatile hydrocarbon that creates explosive vapor mixtures.

Table 1: Physicochemical Safety Data
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Parameter Value / Classification Source
CAS Number 142-82-5 (Unlabeled generic)

RCRA Waste Code D001 (Ignitable)

Flash Point -4°C (25°F) Closed Cup
DOT Hazard Class Class 3 (Flammable Liquid) UN1206

H225 (Flammable), H304
(Aspiration), H315 (Irritant),

GHS Hazards ) OSHAHCS
H336 (Drowsiness), H410

(Aquatic Toxicity)

Operational Disposal Protocol
Phase 1: Waste Segregation (The "Non-Halogenated"
Rule)

Heptane is a hydrocarbon. It must be segregated from halogenated solvents (e.g., Methylene
Chloride, Chloroform) to minimize disposal costs and prevent adverse chemical reactions.

The Logic:
e Halogenated Waste: High disposal cost (requires specific incineration).

» Non-Halogenated Waste (Heptane): Lower cost (often used for fuel blending).

Phase 2: Container Selection

 Recommended: FM-Approved Safety Cans (Type | or 1) for bulk accumulation.
o Acceptable: HDPE (High-Density Polyethylene) Carboys or Amber Glass bottles.

o Note on HDPE: While HDPE is generally resistant to heptane, long-term storage of pure
heptane in thin-walled HDPE can lead to permeation/swelling. Use glass or metal for long-
term storage; HDPE is acceptable for transient waste accumulation.
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Phase 3: Labeling

Every container must be labeled before the first drop of waste is added.

Standard Tag: "Hazardous Waste"

Chemical Name: Write "Heptane" (Adding "13C-labeled" is optional for safety but good for
inventory tracking).

Constituents: If mixed, list all components (e.g., "Heptane 90%, Ethyl Acetate 10%").

Hazard Checkbox: Mark "Flammable" or "Ignitable."

Phase 4: Workflow Visualization

The following diagram outlines the decision logic for disposing of Heptane-1-13C.
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Waste: Heptane-1-13C

Is it mixed with Radioactive Material
(e.g., 14C, 3H)?

Is it mixed with Halogenated Solvents
(DCM, Chloroform)?

STOP: Manage as MIXED WASTE
(Contact RSO immediately)

Disposal Stream B:
Non-Halogenated Organic Solvents
(Fuel Blending)

Disposal Stream A:
Halogenated Organic Solvents

N,

Container: Safety Can or Amber Glass
Label: 'Hazardous Waste - Flammable'

Click to download full resolution via product page

Figure 1: Decision matrix for Heptane-1-13C disposal.[2][3] Note that mixing with halogens
changes the cost profile, while mixing with radioisotopes changes the regulatory body.

Emergency Procedures (Spill Response)

Heptane is highly volatile. A spill creates an immediate fire and inhalation hazard.

o Evacuate & Isolate: Clear the area of personnel. Remove all ignition sources (Bunsen
burners, hot plates).

o Ventilate: If safe, open fume hood sashes to max flow or open windows.
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o Contain: Use non-combustible absorbent pads (vermiculite or treated pads). Do not use
paper towels, which increase surface area for evaporation and flammability.

o PPE: Nitrile gloves are generally splash-resistant, but PVA (Polyvinyl alcohol) or Viton gloves
offer superior resistance for spill cleanup involving heptane [1].

Minimization & Recovery Strategy

Given the high cost of

C enrichment, researchers often ask about recovery.

» Feasibility: Recovery via rotary evaporation is possible only if the solute is non-volatile and
the heptane is not mixed with azeotrope-forming solvents (e.g., ethanol).

o Cross-Contamination: Do not reuse recovered Heptane-1-13C for quantitative MS work
without verifying isotopic purity, as "memory effects” from previous analytes can compromise
data integrity.

 Recommendation: Unless you are using liter-quantities, disposal via the Non-Halogenated
stream is safer and more cost-effective than the labor required for purification and validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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